1-(2-Chloro-4-methylbenzyl)azetidine

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 1-[(2-chloro-4-methylphenyl)methyl]azetidine
• InChI: InChI=1S/C11H14ClN/c1-9-3-4-10(11(12)7-9)8-13-5-2-6-13/h3-4,7H,2,5-6,8H2,1H3
• InChI Key: PGPFQZVCXJVERV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCC2)Cl

Description

1-(2-Chloro-4-methylbenzyl)azetidine is a nitrogen-containing heterocyclic compound featuring a four-membered azetidine ring (C₃H₆N) substituted with a 2-chloro-4-methylbenzyl group. This structure combines the strained azetidine ring’s unique reactivity with the steric and electronic effects of the chloro and methyl substituents on the benzyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-chloro-4-methylbenzyl)azetidine typically involves the [2+2] cycloaddition reactions, which are a common method for constructing azetidine rings . The reaction conditions often require the use of metal catalysts and specific temperature controls to ensure the desired product formation. For instance, the reaction of 2-chloro-4-methylbenzyl chloride with azetidine under basic conditions can yield the target compound.

Industrial Production Methods: Industrial production of 1-(2-chloro-4-methylbenzyl)azetidine may involve large-scale batch reactions using optimized catalysts and reaction conditions to maximize yield and purity. The use of continuous flow reactors can also enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Chloro-4-methylbenzyl)azetidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding azetidine oxides.

Reduction: Reduction reactions using hydrogen gas and palladium catalysts can convert the compound into its reduced form.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalysts.

Substitution: Nucleophiles such as amines, thiols, and alcohols.

Major Products:

Oxidation: Azetidine oxides.

Reduction: Reduced azetidine derivatives.

Substitution: Various substituted azetidines depending on the nucleophile used.

Scientific Research Applications

1-(2-Chloro-4-methylbenzyl)azetidine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its therapeutic properties, including its role as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2-Chloro-4-methylbenzyl)azetidine involves its interaction with specific molecular targets and pathways. The compound’s reactivity is driven by the ring strain of the azetidine ring, which facilitates bond cleavage and functionalization . The presence of the 2-chloro-4-methylbenzyl group can influence the compound’s binding affinity and specificity towards its targets, making it a versatile tool in various biochemical and pharmacological studies .

Comparison with Similar Compounds

Comparison with Structurally Similar Azetidine Derivatives

The following analysis compares 1-(2-Chloro-4-methylbenzyl)azetidine with azetidine derivatives bearing distinct substituents, focusing on molecular properties, reactivity, and applications inferred from structural analogs in the evidence.

Substituent Effects on Physical and Chemical Properties

Compound Name	Substituent	Molecular Weight (g/mol)	Polarity	Key Properties
1-(2-Chloro-4-methylbenzyl)azetidine	2-Chloro-4-methylbenzyl	~195.66	Moderate	High lipophilicity; mixed electronic effects
1-(Phenylsulfonyl)azetidine	Phenylsulfonyl (SO₂Ph)	~197.24	High	Polar, water-soluble; electron-withdrawing
1-(Methylsulfonyl)azetidine	Methylsulfonyl (SO₂Me)	135.18	High	Polar, low molecular weight; reactive
1-(Phenylthio)isoquinoline	Phenylthio (SPh)	Varies	Moderate	Less polar than sulfonyl analogs

Key Observations:

• Lipophilicity : The benzyl group in 1-(2-Chloro-4-methylbenzyl)azetidine enhances lipophilicity compared to sulfonyl-containing derivatives like 1-(phenylsulfonyl)azetidine, which exhibit higher polarity and water solubility due to the SO₂ group .
• This contrasts with sulfonyl groups, which strongly withdraw electrons, polarizing the azetidine ring .
• Reactivity : Sulfonyl-substituted azetidines (e.g., 1-(methylsulfonyl)azetidine) are reactive intermediates in nucleophilic substitutions due to the leaving-group capability of the sulfonyl moiety. In contrast, the benzyl group in the target compound may favor electrophilic aromatic substitution or hydrogenation reactions .